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Compound of Interest

Compound Name: 2-Chlorophenylacetic acid

Cat. No.: B042575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes to 2-
Chlorophenylacetic acid, a key intermediate in the pharmaceutical and agrochemical

industries. This document details the reaction mechanisms, provides structured experimental

protocols, and presents quantitative data to facilitate the selection and optimization of the most

suitable synthetic strategy.

Hydrolysis of 2-Chlorobenzyl Cyanide
The hydrolysis of 2-chlorobenzyl cyanide (2-chlorophenylacetonitrile) is a common and

industrially significant method for the synthesis of 2-chlorophenylacetic acid. This

transformation can be effectively carried out under either acidic or basic conditions.

Acid-Catalyzed Hydrolysis
Reaction Mechanism:

The acid-catalyzed hydrolysis of 2-chlorobenzyl cyanide proceeds in a two-step mechanism.

The nitrile is first hydrated to an amide intermediate, which is then further hydrolyzed to the

carboxylic acid.

Protonation of the Nitrile: The reaction is initiated by the protonation of the nitrile nitrogen by

a strong acid, typically sulfuric acid or hydrochloric acid. This increases the electrophilicity of

the nitrile carbon.
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Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the

electrophilic carbon atom of the protonated nitrile.

Deprotonation and Tautomerization: A subsequent deprotonation and tautomerization (of the

imidic acid intermediate) yields 2-chlorophenylacetamide.

Protonation of the Amide: The amide is then protonated on the carbonyl oxygen.

Nucleophilic Attack by Water on the Amide: A second molecule of water attacks the carbonyl

carbon of the protonated amide.

Elimination of Ammonia: Following a proton transfer, the tetrahedral intermediate collapses,

eliminating a molecule of ammonia and yielding the protonated carboxylic acid.

Deprotonation: Finally, deprotonation of the carboxylic acid gives the final product, 2-
chlorophenylacetic acid.
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Reactants

Intermediates Product

2-Chlorobenzyl Cyanide

H₃O⁺

Protonated Nitrile Tetrahedral Intermediate 1+ H₂O 2-Chlorophenylacetamide

- H₃O⁺

(Tautomerization) Protonated Amide+ H₃O⁺ Tetrahedral Intermediate 2+ H₂O 2-Chlorophenylacetic Acid- NH₄⁺

Reactants

Intermediates Product

2-Chlorobenzyl Cyanide

OH⁻

Anionic Intermediate 2-Chlorophenylacetamide

+ H₂O
(Tautomerization) Tetrahedral Intermediate+ OH⁻ 2-Chlorophenylacetate- NH₃ 2-Chlorophenylacetic Acid+ H₃O⁺ (workup)
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[Co(CO)₄]⁻

Benzyl-Co(CO)₄

Oxidative Addition

2-Chlorobenzyl
Chloride

Phenacyl-Co(CO)₄

CO Insertion

CO

2-Chlorophenylacetic
Acid

Nucleophilic Attack
& Reductive Elimination

OH⁻

Regeneration

2-Chloroacetophenone Enamine Intermediate+ Morpholine, -H₂O

Morpholine, S₈

Thiomorpholide of
2-Chlorophenylacetic Acid

+ S₈, Rearrangement 2-Chlorophenylacetic Acid+ H₂O

Hydrolysis
(H₃O⁺ or OH⁻)

2-Chloro-1-phenylethanol 2-ChlorophenylacetaldehydeOxidation

Strong Oxidizing Agent
(e.g., KMnO₄, H₂CrO₄)

2-Chlorophenylacetic AcidOxidation
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chlorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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